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Cat. No.: B1235119

Get Quote

An In-depth Technical Guide on Triethoxysilane: Properties, Safety, and Applications

This technical guide provides comprehensive information on triethoxysilane (CAS 998-30-1),

a versatile organosilicon compound. It is intended for researchers, scientists, and drug

development professionals who utilize silane chemistry in their work. This document covers the

material's physicochemical properties, detailed safety and handling protocols, and an overview

of its applications with generalized experimental procedures.

Chemical and Physical Properties
Triethoxysilane, with the chemical formula HSi(OC₂H₅)₃, is a colorless liquid widely used as a

reducing agent and a precursor for silica-based materials and surface modifications.[1][2] Its

key functional groups are a reactive silicon-hydride (Si-H) bond, which imparts its reducing

capabilities, and three ethoxy groups (Si-OC₂H₅) that are susceptible to hydrolysis.[3] This dual

reactivity makes it a valuable reagent in organic synthesis and materials science.

Table 1: Physicochemical Properties of Triethoxysilane
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Property Value Reference(s)

Molecular Formula C₆H₁₆O₃Si [3]

Molecular Weight 164.27 g/mol [3]

Appearance Colorless liquid [1][3]

Boiling Point 134-135 °C (273-275 °F) [1][3][4]

Melting Point -170 °C (-274 °F) [5]

Density 0.89 g/mL at 25 °C [1][4]

Vapor Pressure ~8.5 mmHg at 25 °C [6]

Flash Point 26 °C (78.8 °F) [5]

Refractive Index n20/D 1.377 [1][4]

| Solubility | Soluble in most organic solvents; reacts with water. |[1][3] |

Safety and Hazard Information
Triethoxysilane is a hazardous chemical that requires strict safety protocols. It is flammable,

highly toxic by inhalation, and can cause severe skin and eye damage.[7][8][9]

Table 2: Hazard Identification and GHS Classification

Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid
and vapor

Acute Toxicity, Inhalation Category 1 / 2 H330: Fatal if inhaled

Skin Corrosion/Irritation Category 1B / 2

H314/H315: Causes severe

skin burns and eye damage /

Causes skin irritation

Serious Eye Damage Category 1
H318: Causes serious eye

damage
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| Acute Toxicity, Oral | Category 4 | H302: Harmful if swallowed |

Source:[8]

Toxicological Data
Exposure can cause irritation to the skin, eyes, and respiratory tract.[10] Inhalation is

particularly dangerous and may be fatal.[9][11] Vapors can cause severe corneal injury and

even blindness upon short exposure.[9][11]

Table 3: Acute Toxicity Values

Route Species Value Reference(s)

Inhalation (LC50) Rat 0.5 - 1.3 mg/L / 4h [12]

Oral (LD50) Rat
1000-2000 mg/kg

(female)
[12]

| Dermal (LD50) | Rabbit | > 2000 mg/kg |[12] |

Fire and Explosion Hazards
Triethoxysilane is a flammable liquid and its vapor can form explosive mixtures with air.[7][10]

Containers may build pressure and explode in a fire.[10] Combustion produces toxic gases,

including silicon oxides and carbon oxides.[7][10]

Table 4: Firefighting Measures

Extinguishing Media Details

Suitable
Dry chemical, CO₂, alcohol-resistant
foam.[10]

Unsuitable
DO NOT USE WATER.[10] The material reacts

with water.

Specific Hazards
Vapors are heavier than air and may travel to an

ignition source and flash back.[10]
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| Protective Equipment | Wear a positive-pressure self-contained breathing apparatus (SCBA)

and full protective clothing.[9][11] |

Handling, Storage, and Personal Protection
Proper handling and storage procedures are critical to mitigate the risks associated with

triethoxysilane.

Safe Handling and Storage Workflow
All work with triethoxysilane should be conducted in a well-ventilated area, preferably within a

chemical fume hood.[5] Sources of ignition must be eliminated.[10]
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Workflow for Safe Handling and Storage of Triethoxysilane

Preparation

Handling & Use

Storage

Spill & Waste

Conduct Risk Assessment

Ensure Fume Hood and
Safety Equipment are Functional

(Eyewash, Shower)

Don Appropriate PPE

Work Inside Chemical Fume Hood

Begin Work

Ground/Bond Containers
During Transfer

Use Inert Atmosphere
(e.g., Nitrogen)

Evacuate Area,
Eliminate Ignition Sources

In Case of Spill

Use Non-Sparking Tools

Store in Tightly Closed
Original Container

After Use

Store in a Cool, Dry,
Well-Ventilated Area

Store in Flammables Cabinet

Segregate from Incompatibles
(Acids, Bases, Oxidizers, Water)

Contain Spill with Inert,
Dry Material (Sand, Dry Lime)

Collect in Sealed Container
for Hazardous Waste Disposal
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Workflow for Safe Handling and Storage of Triethoxysilane.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling triethoxysilane.

Table 5: Recommended Personal Protective Equipment

Body Part Protection Specification Reference(s)

Respiratory

Full-face respirator
with appropriate
cartridges

NIOSH-certified
with organic vapor
cartridges (Type A
or similar).
Supplied-air
respirator for high
concentrations.

[5][9]

Eyes/Face

Chemical safety

goggles and face

shield

Tightly fitting goggles

and an 8-inch

minimum face shield.

Contact lenses should

not be worn.

[9][13]

Hands
Chemical-resistant

gloves

Neoprene or nitrile

rubber gloves are

recommended.

Inspect before use.

[9]

| Skin/Body | Protective clothing | Lab coat, apron, or chemical-resistant suit as needed to

prevent skin contact. |[5] |

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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First Aid Decision Tree for Triethoxysilane Exposure

Exposure Event Occurs

Inhalation? Skin Contact? Eye Contact? Ingestion?

Move to Fresh Air.
Keep victim warm and at rest.

Provide oxygen if breathing is difficult.
Seek IMMEDIATE medical attention.

Yes

Immediately remove all
contaminated clothing.

Flush skin with running water
and soap for at least 15 minutes.

Seek medical attention.

Yes

Immediately flush eyes with water
for at least 15 minutes, lifting eyelids.
Remove contact lenses if possible.

Seek IMMEDIATE medical attention.

Yes

Do NOT induce vomiting.
Rinse mouth.

Seek IMMEDIATE medical attention.

Yes

Click to download full resolution via product page

First Aid Decision Tree for Triethoxysilane Exposure.

Chemical Reactivity and Applications
Hydrolysis and Condensation Pathway
A primary application of triethoxysilane is in the formation of siloxane bonds for surface

modification. This occurs via a two-step mechanism: hydrolysis followed by condensation.[14]

The process is highly dependent on factors like pH and water concentration.[7][15] In the

presence of water, the ethoxy groups are replaced by hydroxyl groups to form reactive silanols.

These silanols can then condense with hydroxyl groups on a substrate surface (e.g., glass,

silica) or with other silanol molecules to form a stable siloxane (Si-O-Si) network.[2][14]
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Hydrolysis and Condensation Pathway of Triethoxysilane

Step 1: Hydrolysis

Step 2: Condensation
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Cross-linked Siloxane Network
(-O-SiH(OH)-O-SiH(OH)-)

Hydroxylated Surface
(-Substrate-OH)
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surface hydroxyls

HSi(OH)₃

Self-condensation
with other silanols

Further Condensation
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Hydrolysis and Condensation Pathway of Triethoxysilane.
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Experimental Protocols
The following sections provide generalized methodologies for common applications of

triethoxysilane. These should be adapted based on the specific substrate, reagents, and

desired outcome.

Protocol for Surface Modification of Silica Substrates
This protocol describes the functionalization of a silica-based surface (e.g., glass slide, silicon

wafer) to create a silane monolayer. This process is fundamental for applications in biosensors,

chromatography, and materials science.[14][15]
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Experimental Workflow for Surface Functionalization

1. Substrate Preparation

2. Silanization

3. Curing & Finalization

Start:
Uncleaned Substrate

Solvent Cleaning
(e.g., Sonication in

Acetone, Isopropanol)

Surface Activation/Hydroxylation
(e.g., Piranha Etch, O₂ Plasma)

Rinse with DI Water
Dry with N₂ stream

Prepare 1-5% (v/v) Triethoxysilane
in Anhydrous Solvent (e.g., Toluene)

Immerse Cleaned Substrate
in Silane Solution

(1-2 hours, Room Temp)

Rinse with Anhydrous Solvent
to Remove Physisorbed Silane

Cure in Oven
(e.g., 110-120°C, 30-60 min)

to form covalent bonds

End:
Functionalized Substrate
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Experimental Workflow for Surface Functionalization.
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Methodology:

Substrate Preparation (Cleaning and Activation):

Thoroughly clean the substrate by sonicating in a series of solvents (e.g., acetone, then

isopropanol) to remove organic contaminants.

Activate the surface to generate hydroxyl (-OH) groups. A common method is immersion in

a Piranha solution (a 3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂) at 90-120°C for

30-60 minutes. (Caution: Piranha solution is extremely corrosive and must be handled with

extreme care and appropriate PPE in a fume hood).[15]

Rinse the substrate copiously with deionized water and dry under a stream of inert gas

(e.g., nitrogen).[15]

Silanization (Deposition):

In a fume hood, prepare a 1-5% (v/v) solution of triethoxysilane in an anhydrous solvent

(e.g., toluene). The solution should be prepared immediately before use to minimize

premature hydrolysis.[14]

Immerse the clean, dry substrate in the silane solution for 1-2 hours at room temperature.

The container should be sealed to protect it from atmospheric moisture.[14]

Remove the substrate and rinse thoroughly with the anhydrous solvent to wash away

unbound silane molecules.[14]

Curing:

Dry the coated substrate with an inert gas stream.

Cure the substrate by baking in an oven at 110-120°C for 30-60 minutes. This step drives

the condensation reaction, forming stable covalent siloxane bonds with the surface and

cross-linking the silane layer.[14]

After cooling, the functionalized substrate is ready for use or further modification.
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Protocol for Hydrosilylation of an Alkene
Triethoxysilane is used in platinum-catalyzed hydrosilylation reactions to add the Si-H bond

across a carbon-carbon double bond. This reaction is highly selective for terminal alkenes and

demonstrates considerable functional group tolerance.[8][16]

General Procedure:

Reagents and Catalyst: The reaction typically involves the alkene substrate, a slight excess

of triethoxysilane, and a catalytic amount of a platinum complex, such as Karstedt's

catalyst.[8]

Solvent: The reaction can often be run neat or in a suitable anhydrous solvent.

Conditions: To a solution of the alkene and catalyst under an inert atmosphere,

triethoxysilane is added. The reaction mixture is then stirred, often with gentle heating (e.g.,

80 °C), until the reaction is complete as monitored by techniques like TLC or GC-MS.[8]

Workup: The reaction is typically worked up by removing volatile components under reduced

pressure, followed by purification of the resulting alkyltriethoxysilane product, often by silica

gel chromatography.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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